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Compound of Interest

Compound Name: PF-750

Cat. No.: B1679707 Get Quote

Introduction

PF-750 is a potent and irreversible inhibitor of fatty acid amide hydrolase (FAAH), with an IC₅₀

of 16.2 nM. It exhibits high selectivity for FAAH over other serine hydrolases.[1] These

characteristics make PF-750 a valuable tool for researchers studying the endocannabinoid

system and related signaling pathways. Proper dissolution and handling are critical for

obtaining accurate and reproducible results in in vitro assays. These application notes provide

detailed protocols for the solubilization and use of PF-750 in cell-based experiments.

Data Presentation: Solubility of PF-750
The solubility of PF-750 in various common laboratory solvents is summarized in the table

below. This information is crucial for preparing stock solutions and working concentrations for in

vitro assays.

Solvent Solubility Source

Dimethylformamide (DMF) 20 mg/mL [1]

Dimethyl sulfoxide (DMSO) 20 mg/mL [1]

Ethanol 1 mg/mL [1]

DMSO:PBS (pH 7.2) (1:5) 0.125 mg/mL [1]
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Note: The provided solubility data is a guideline. For batch-specific information, refer to the

Certificate of Analysis provided by the supplier.

Experimental Protocols
Preparation of a High-Concentration Stock Solution
This protocol describes the preparation of a concentrated stock solution of PF-750, which can

be stored for later use and diluted to final working concentrations.

Materials:

PF-750 (crystalline solid)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate PF-750: Allow the vial of PF-750 to come to room temperature before opening to

prevent condensation.

Weigh PF-750: Accurately weigh the desired amount of PF-750 powder. For example, to

prepare a 10 mM stock solution (Molecular Weight: 345.44 g/mol [1][2][3]), weigh out 3.45

mg of PF-750.

Add Solvent: Add the appropriate volume of anhydrous DMSO to the PF-750 powder. To

continue the example, add 1 mL of DMSO to the 3.45 mg of PF-750.

Dissolve: Vortex the solution thoroughly until the PF-750 is completely dissolved. Gentle

warming in a 37°C water bath can aid in dissolution if necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.
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Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the dilution of the high-concentration stock solution to the final working

concentrations for treating cells in culture. It is critical to ensure that the final concentration of

the solvent (e.g., DMSO) in the cell culture medium is low enough to not cause cellular toxicity,

typically below 0.5%.[4][5]

Materials:

PF-750 high-concentration stock solution (e.g., 10 mM in DMSO)

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the PF-750 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in cell culture medium. For example, to achieve a final concentration of 10 µM

in the well, you can prepare a 1 mM intermediate solution by adding 10 µL of the 10 mM

stock to 990 µL of cell culture medium.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell

culture medium to achieve the desired final concentration. For instance, to get a final

concentration of 10 µM in 1 mL of medium, add 1 µL of the 10 mM stock solution. This

results in a final DMSO concentration of 0.1%, which is generally well-tolerated by most cell

lines.

Mix and Add to Cells: Gently mix the final working solution by pipetting up and down and

then add it to your cells. Ensure even distribution in the culture vessel.

Solvent Control: Prepare a vehicle control by adding the same final concentration of the

solvent (e.g., 0.1% DMSO) to the cell culture medium without PF-750. This is essential to
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distinguish the effects of the compound from any effects of the solvent itself.

Visualizations
Experimental Workflow for PF-750 Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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